Cas no 855531-12-3 (4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL-)

4-Thiazolecarboxylic acid, 2-[(4-chlorophenyl)amino]-5-methyl-, is a specialized heterocyclic compound featuring a thiazole core substituted with a carboxy group, a 4-chlorophenylamino moiety, and a methyl group at the 5-position. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. Its functional groups enable further derivatization, facilitating the synthesis of biologically active molecules. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (methyl) substituents enhances its utility in fine-tuning physicochemical properties. The compound exhibits stability under standard conditions, ensuring reliable handling in synthetic applications. Its distinct structural features support its use in developing novel therapeutic agents or crop protection chemicals.

4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL- structure

855531-12-3 structure

Product Name:4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL-

CAS No:855531-12-3

MF:C₁₁H₉ClN₂O₂S

MW:268.719360113144

MDL:MFCD25202223

CID:3312843

PubChem ID:86056602

Update Time:2025-06-07

4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL- Chemical and Physical Properties

Names and Identifiers

- 4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL-
- YRZREWCNYAKLPE-UHFFFAOYSA-N
- 2-(4-Chloro-phenylamino)-5-methyl-thiazole-4-carboxylicacid
- 2-(4-Chloro-phenylamino)-5-methyl-thiazole-4-carboxylic acid
- 2-(4-chloroanilino)-5-methyl-1,3-thiazole-4-carboxylic acid
- SCHEMBL2877955
- 2-(4-Chlorophenylamino)-5-methylthiazole-4-carboxylic acid
- MFCD25202223
- 855531-12-3
- AS-6403
- MDL： MFCD25202223
- Inchi： 1S/C11H9ClN2O2S/c1-6-9(10(15)16)14-11(17-6)13-8-4-2-7(12)3-5-8/h2-5H,1H3,(H,13,14)(H,15,16)
- InChI Key： YRZREWCNYAKLPE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)NC1=NC(C(=O)O)=C(C)S1

Computed Properties

Exact Mass: 268.0073264Da
Monoisotopic Mass: 268.0073264Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 90.5Å²

4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB474949-1 g	2-(4-Chloro-phenylamino)-5-methyl-thiazole-4-carboxylic acid	855531-12-3		1g	€452.00	2023-04-21
abcr	AB474949-1g	2-(4-Chloro-phenylamino)-5-methyl-thiazole-4-carboxylic acid; .	855531-12-3		1g	€452.00	2025-04-16
Ambeed	A760950-1g	2-(4-CHloro-phenylamino)-5-methyl-thiazole-4-carboxylic acid	855531-12-3	95%	1g	$279.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1790199-1g	2-(4-CHloro-phenylamino)-5-methyl-thiazole-4-carboxylic acid	855531-12-3	98%	1g	￥13847.00	2024-07-28
abcr	AB474949-5g	2-(4-Chloro-phenylamino)-5-methyl-thiazole-4-carboxylic acid; .	855531-12-3		5g	€1408.60	2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	J20_522015-1g	2-(4-Chloro-phenylamino)-5-methyl-thiazole-4-carboxylic acid	855531-12-3	nan	1g	¥6446.00	2025-04-12